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Compound of Interest

Compound Name: Strontium arsenate

Cat. No.: B079259

For Researchers, Scientists, and Drug Development Professionals
Introduction

Strontium arsenate (Sr3(AsOa4)2) is an inorganic compound that has garnered limited but
specific interest in materials science. While the inherent toxicity of arsenic-containing
compounds significantly curtails its widespread application, particularly in biomedical fields, its
properties as a strontium-based material suggest potential utility in specialized areas such as
luminescent materials when appropriately doped. These notes provide an overview of the
known properties of strontium arsenate, protocols for its synthesis and characterization, and a
discussion of its potential, albeit hypothetical, applications based on analogies with similar
materials. A strong emphasis is placed on the necessary safety precautions due to its high
toxicity.

Physicochemical Properties of Strontium Arsenate

Quantitative data for strontium arsenate is not extensively reported in the literature, likely due
to its limited applications. Below is a summary of its known properties.

Table 1. Physicochemical Properties of Strontium Arsenate
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Property Value Reference(s)
Chemical Formula Sr3(AsOa)2 [1]

Molecular Weight 540.7 g/mol [1]
Appearance White powder [2]

Solubility in Water Slightly soluble [2]

Solubility Product (Ksp) ~4.29 x 10-1° [1]

Melting Point Not available [1]

Boiling Point Not available [1]

Density Not available

Synthesis and Characterization Protocols

Experimental Protocol: Synthesis of Strontium Arsenate
Powder via Precipitation

This protocol describes a common laboratory-scale method for synthesizing strontium
arsenate powder.

Materials:

Strontium nitrate (Sr(NO3s)z2)

Sodium arsenate dibasic heptahydrate (NazHAsOa-7H20)

Deionized water

Ethanol

Ammonium hydroxide (for pH adjustment)
Procedure:

e Solution Preparation:
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o Prepare a 0.3 M solution of strontium nitrate by dissolving the appropriate amount in
deionized water.

o Prepare a 0.2 M solution of sodium arsenate in deionized water.

» Precipitation:

o Slowly add the strontium nitrate solution to the sodium arsenate solution dropwise while
stirring vigorously.

o Adjust the pH of the mixture to ~9-10 using ammonium hydroxide to ensure complete
precipitation.

o A white precipitate of strontium arsenate will form.
e Aging and Washing:

o Continue stirring the suspension for 2-4 hours at room temperature to allow for aging of
the precipitate.

o Separate the precipitate by filtration or centrifugation.

o Wash the precipitate several times with deionized water to remove any unreacted
precursors and byproducts.

o Perform a final wash with ethanol to aid in drying.
e Drying:

o Dry the collected powder in an oven at 80-100 °C for 12 hours or until a constant weight is
achieved.

Experimental Protocol: Characterization of Synthesized
Strontium Arsenate

Obijective: To confirm the phase purity, morphology, and elemental composition of the
synthesized powder.
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» X-ray Diffraction (XRD):

o

Grind a small amount of the dried powder to ensure a uniform particle size.

[¢]

Mount the powder on a sample holder.

[¢]

Perform XRD analysis using Cu Ka radiation, typically scanning from 26 = 10° to 80°.

[e]

Compare the resulting diffraction pattern with standard reference patterns for strontium
arsenate to confirm phase purity.

» Scanning Electron Microscopy (SEM) and Energy-Dispersive X-ray Spectroscopy (EDX):

o

Mount a small amount of the powder onto an SEM stub using conductive carbon tape.

[¢]

Sputter-coat the sample with a thin layer of gold or carbon to make it conductive.

[¢]

Image the sample using an SEM to observe the particle morphology and size.

Perform EDX analysis on several areas of the sample to confirm the presence and relative

[e]

ratios of Strontium (Sr), Arsenic (As), and Oxygen (O).

Potential Applications and Experimental Protocols

The applications of pure strontium arsenate are not well-documented. However, based on the
properties of other strontium-based materials, its potential as a host for dopants in luminescent
materials can be explored.

Application Note: Strontium Arsenate as a Host for
Luminescent Materials

Strontium-containing compounds, such as strontium aluminate (SrAl=0a4), are excellent host
materials for rare-earth dopants like Europium (Eu2*/Eu3*) and Dysprosium (Dy3*) to create
phosphors with persistent luminescence.[3] By analogy, strontium arsenate could potentially
serve as a host lattice for such dopants. The introduction of rare-earth ions into the strontium
arsenate crystal lattice could create materials with interesting photoluminescent properties.

Logical Workflow for Developing a Strontium Arsenate-Based Phosphor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Strontium arsenate (13464-68-1) for sale [vulcanchem.com]

2. Strontium arsenite | As204Sr | CID 167445 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Persistent Luminescence Strontium Aluminate Nanoparticles as Reporters in Lateral Flow
Assays - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Strontium Arsenate in
Materials Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079259#applications-of-strontium-arsenate-in-
materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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